Cas no 6357-99-9 (1H,3H-Naphtho[1,8-cd]pyran-5-sulfonicacid, 6-amino-1,3-dioxo-)
![1H,3H-Naphtho[1,8-cd]pyran-5-sulfonicacid, 6-amino-1,3-dioxo- structure](https://ossimg.kuujia.com/scimg/6500/6357-99-9x500.png)
6357-99-9 structure
Product Name:1H,3H-Naphtho[1,8-cd]pyran-5-sulfonicacid, 6-amino-1,3-dioxo-
CAS No:6357-99-9
MF:C12H7NO6S
MW:293.252082109451
CID:514069
Update Time:2026-04-29
1H,3H-Naphtho[1,8-cd]pyran-5-sulfonicacid, 6-amino-1,3-dioxo- Chemical and Physical Properties
Names and Identifiers
-
- 1H,3H-Naphtho[1,8-cd]pyran-5-sulfonicacid, 6-amino-1,3-dioxo-
- 4-amino-3-sulfo-1,8-naphthalic anhydride
- 6-amino-1,3-dioxo-1h,3h-benzo[de]isochromene-5-sulfonic acid
- Naphthalic anhydride,4-amino-3-sulfo
-
Computed Properties
- Exact Mass: 292.99900
Experimental Properties
- PSA: 132.14000
- LogP: 2.64130
1H,3H-Naphtho[1,8-cd]pyran-5-sulfonicacid, 6-amino-1,3-dioxo- Customs Data
- HS CODE：2932999099
- Customs Data：
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1H,3H-Naphtho[1,8-cd]pyran-5-sulfonicacid, 6-amino-1,3-dioxo- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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